3-(1-naphthyl)-3,4-dihydro-2H-benzo[f]chromeno[3,4-c]quinolin-2-one

• IUPAC Name: 12-naphthalen-1-yl-9-oxa-13-azapentacyclo[12.8.0.02,11.03,8.017,22]docosa-1(14),2(11),3,5,7,15,17,19,21-nonaen-10-one
• InChI: InChI=1S/C30H19NO2/c32-30-28-27(23-13-5-6-15-25(23)33-30)26-21-12-4-2-9-19(21)16-17-24(26)31-29(28)22-14-7-10-18-8-1-3-11-20(18)22/h1-17,29,31H
• InChI Key: LSPIDGZEFWCGBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3C4=C(C5=CC=CC=C5OC4=O)C6=C(N3)C=CC7=CC=CC=C76
• Molecular Formula: C30H19NO2
• Molecular Weight: 425.5 g/mol

Description

Quinoline is a well-known nitrogenous tertiary base. It’s a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol. Quinoline derivatives have been used since ancient times. Coumarin-fused heterocycles, mainly pyridine or quinoline, possess a plethora of biological attributes such as anti-bacterial, anti-fungal, and anti-cancer properties.

Synthesis Analysis

Quinoline derivatives are designed and synthesized by chemists through new strategies on par with the reported methods. The synthesis of chromeno [4,3- b ]pyridin/quinolin-one derivatives by the construction of either pyridine, or quinoline, or coumarin rings via classical reaction protocols, ultrasound-mediated reactions, microwave-mediated reactions, organo-catalyzed reactions, transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions and green reaction protocols starting from suitable precursors has been reported in the literature.

Molecular Structure Analysis

Quinoline contains a hetero nucleus with chemical formula C9H7N. The quinoline scaffold was first extracted in 1834 from coal tar.

Chemical Reactions Analysis

Series of novel pyrazolo[3,4-b]-quinoline with N-alkyl derivatives were designed and synthesized in a simple route by treating 2-chloroquinoline derivative with phenylhydrazine in presence of 1-pentanol followed by N-alkylation in the presence of sodium carbonate.

Physical And Chemical Properties Analysis

Quinoline is a pungent hygroscopic colorless oily liquid.

Mechanism of Action

The synthesized molecules were screened for their efficacy against the typical drugs in the market.

Future Directions

This review aims to be a prospective resource for the uninitiated work towards the development of new synthetic strategies, exploring the newer domains of biological and the fluorescence activity studies of chromeno [4,3- b ]pyridin/quinolin-one derivatives.